5-{[(Tert-butoxy)carbonyl]amino}-3-(propoxymethyl)pentanoic acid

Lipophilicity Peptide synthesis Medicinal chemistry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C14H27NO5
Molecular Weight 289.37 g/mol
Cat. No. B13235128
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Technical Parameters


Basic Identity
Product Name5-{[(Tert-butoxy)carbonyl]amino}-3-(propoxymethyl)pentanoic acid
Molecular FormulaC14H27NO5
Molecular Weight289.37 g/mol
Structural Identifiers
SMILESCCCOCC(CCNC(=O)OC(C)(C)C)CC(=O)O
InChIInChI=1S/C14H27NO5/c1-5-8-19-10-11(9-12(16)17)6-7-15-13(18)20-14(2,3)4/h11H,5-10H2,1-4H3,(H,15,18)(H,16,17)
InChIKeySZWOEKOYMXDURA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / 25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Boc-Amino Acid Building Block Procurement Guide


5-{[(Tert-butoxy)carbonyl]amino}-3-(propoxymethyl)pentanoic acid (CAS 2060045-44-3) is a bifunctional, racemic amino acid derivative that combines a base-stable tert-butoxycarbonyl (Boc) protecting group with a lipophilic propoxymethyl side chain on a pentanoic acid backbone [1]. With a molecular weight of 289.37 g/mol and a computed XLogP3 of 1.8, this compound occupies a distinct physicochemical space relative to its closest in-class analogs, making it a strategic intermediate for peptide synthesis and medicinal chemistry programs where orthogonal deprotection and tailored lipophilicity are required [1][2].

Boc group enables acid-labile orthogonal deprotection
Propoxymethyl side chain defines lipophilicity for extraction and chromatography control
Racemic backbone supports diastereomeric resolution studies

Generic Substitution Risks for Boc-Amino Acid Procurement


Substituting 5-{[(Tert-butoxy)carbonyl]amino}-3-(propoxymethyl)pentanoic acid with another Boc-protected amino acid or a different N-protected propoxymethyl pentanoic acid variant can alter reaction kinetics, phase-transfer behavior, and final product purity. The Boc group enables acid-labile deprotection orthogonal to hydrogenolytic Cbz removal, while the n-propoxy chain confers a defined XLogP3 of 1.8 that differs from the isopropoxy (XLogP3 1.7) and Cbz (XLogP3 2.3) analogs [1]. Even small lipophilicity shifts can affect coupling efficiency, intermediate solubility, and chromatographic retention times in multi-step syntheses, making uncontrolled substitution a direct procurement risk [1][2].

Property
Target Compound
Analog Risk
Protecting Group
Boc (acid-labile)
Cbz analog may undergo premature hydrogenolysis
Side Chain
n-Propoxy (linear)
Isopropoxy analog alters lipophilicity and phase-transfer behavior
Lipophilicity Profile
Reported intermediate XLogP3
Small lipophilicity shifts may affect coupling efficiency and chromatographic retention

Differentiation Evidence vs. Closest Analogs


Lipophilicity: Boc-Propoxy vs. Isopropoxy and Cbz Analogs

The target compound exhibits a computed XLogP3 of 1.8, which is intermediate between the more polar Boc-isopropoxy analog (XLogP3 1.7) and the more lipophilic Cbz-propoxy analog (XLogP3 2.3) [1][2][3]. This 0.1-unit increase over the isopropoxy variant and 0.5-unit decrease relative to the Cbz analog provide a measurable lipophilicity window that influences organic-phase solubility and reverse-phase HPLC retention.

Lipophilicity: Boc-Propoxy vs. Analogs
Data to verify
XLogP3 1.8 (target) vs 1.7 (isopropoxy) vs 2.3 (Cbz)
+0.1 / -0.5
Supports lipophilicity-driven purification design
Computed values; consistent method across compounds
Lipophilicity Peptide synthesis Medicinal chemistry

Molecular Weight and Atom Economy: Boc vs. Cbz

The Boc-propoxy target compound has a molecular weight of 289.37 g/mol, which is 34.01 g/mol lower than the Cbz-propoxy analog (323.38 g/mol) [1][2]. The lower mass, combined with two fewer heavy atoms (20 vs. 23), improves atom economy in fragment-based coupling strategies and reduces the mass burden in multi-step sequences requiring subsequent deprotection.

Molecular Weight: Boc vs. Cbz
Data to verify
289.37 g/mol (target) vs 323.38 g/mol (Cbz)
−34.01 g/mol (−10.5%)
May improve atom economy in scale-up synthesis
Exact mass computed; PubChem data
Molecular weight Atom economy Scale-up synthesis

Conformational Flexibility: Propoxy vs. Isopropoxy Analogs

The target compound contains 11 rotatable bonds, one more than the Boc-isopropoxy analog (10 rotatable bonds), due to the linear n-propoxy chain [1][2]. This increased flexibility can be advantageous when the intermediate must adopt specific conformations for enzyme binding or for crystallization of diastereomeric salts during chiral resolution.

Conformational Flexibility
Data to verify
11 rotatable bonds (target) vs 10 (isopropoxy)
+1 rotatable bond
Additional conformational degree of freedom for molecular recognition
Computed by Cactvs algorithm
Conformational flexibility Molecular recognition Crystallization

Boiling Point: Propoxy vs. Isopropoxy and Cbz Analogs

The predicted boiling point of the Boc-propoxy target compound is 441.9 ± 40.0 °C, compared to 436.4 ± 40.0 °C for the Boc-isopropoxy analog and 514.8 ± 50.0 °C for the Cbz-propoxy analog [1][2][3]. The 5.5 °C higher boiling point relative to the isopropoxy variant suggests marginally lower volatility, while the 72.9 °C lower boiling point versus the Cbz analog indicates significantly easier distillative removal or drying under reduced pressure.

Boiling Point Comparison
Data to verify
441.9±40°C (target) vs 436.4±40°C (isopropoxy) vs 514.8±50°C (Cbz)
+5.5°C / −72.9°C
Guides vacuum distillation parameter selection
Predicted values; consistent method
Thermal stability Distillation Storage conditions

Optimal Procurement Scenarios for Boc-Amino Acid


Solid-Phase Synthesis with Orthogonal Boc/Cbz Deprotection

When a synthetic route demands an acid-labile Boc group that is fully orthogonal to hydrogenolytic Cbz deprotection, the target compound provides the required Boc stability under basic coupling conditions while offering an XLogP3 of 1.8 for predictable washing and cleavage steps, unlike the Cbz analog (XLogP3 2.3) which would be prematurely cleaved under hydrogenolysis [1].

Fragment-Based Drug Discovery: Controlled Lipophilicity

In fragment-based screening cascades where a fragment's logP must be precisely tuned to avoid non-specific binding, the 0.1-unit XLogP3 shift from the isopropoxy analog (1.7 to 1.8) provides a quantifiable lipophilicity increment without the 0.5-unit jump incurred by switching to the Cbz protecting group, enabling finer structure-activity relationship (SAR) exploration [1].

Multi-Gram Scale-Up: Atom Economy and Cost

For process chemistry groups scaling up to multi-gram or kilogram quantities, the 10.5% lower molecular weight of the Boc-propoxy compound versus the Cbz-propoxy analog directly reduces the mass of starting material required per mole, lowering procurement cost and waste disposal burden while maintaining the same propoxymethyl side-chain functionality [2].

Application
Selection Property
Validation Focus
Solid-phase synthesis with orthogonal Boc protection
Boc acid-labile orthogonal deprotection
Deprotection orthogonality under coupling conditions
Fragment-based SAR with controlled lipophilicity
Reported lipophilicity for SAR tuning
Lipophilicity–chromatography correlation
Multi-gram scale-up synthesis with reduced mass burden
Reduced molecular weight per mole
Procurement cost and waste reduction analysis
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